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Compound of Interest

Compound Name: CODEINE PHOSPHATE

Cat. No.: B1669283 Get Quote

A Comparative Guide to Analytical Methods for
Codeine Phosphate
This guide provides a comparative analysis of various analytical methods employed for the

quantification of codeine phosphate in pharmaceutical formulations and biological matrices.

The information is intended for researchers, scientists, and professionals in drug development,

offering a consolidated resource for method selection and development. The data presented is

synthesized from a number of individual validation studies.

Quantitative Performance Data
The following tables summarize the performance characteristics of different analytical methods

for codeine phosphate analysis. High-Performance Liquid Chromatography (HPLC) is the

most predominantly reported technique, demonstrating high accuracy and precision.

Table 1: Performance Characteristics of HPLC Methods for Codeine Phosphate Analysis
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Method
Linearity
Range
(µg/mL)

Accuracy
(%
Recovery
)

Precision
(RSD %)

LOD
(µg/mL)

LOQ
(µg/mL)

Referenc
e

RP-HPLC 6-60
99.33-

100.3

Not

Specified

Not

Specified

Not

Specified
[1]

UHPLC
Not

Specified
Validated Validated Validated Validated [2][3]

HPLC

(Simultane

ous Assay)

Not

Specified

96.99-

102.40
2.64-8.85

Not

Specified

Not

Specified
[4]

HPLC (in

human

plasma)

0.01-0.1

(10-100

ng/mL)

Not

Specified
2.2-7.4 0.004 0.01 [5]

Table 2: Other Analytical Techniques for Codeine Analysis

Method Application Key Findings Reference

Micellar Electrokinetic

Chromatography

Determination in

tablets

Method validated and

suitable for intended

purpose.

[6]

Colorimetric Assays

(e.g., Marquis, Mecke)
Qualitative Detection

Simple and rapid, but

lack selectivity for

different opioids.

[7]

GC-MS Analysis in hair

Good qualitative

performance, but

quantitative results

varied between labs.

[8]

UV-VIS Spectroscopy

(with CLS algorithm)

Simultaneous

determination with

Paracetamol

An alternative to

HPLC, though

spectral overlap can

be a challenge.

[9]
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Experimental Protocols
Detailed methodologies are crucial for the reproducibility of analytical results. Below are

summaries of experimental protocols for key HPLC methods cited in the literature.

1. RP-HPLC for Paracetamol and Codeine Phosphate in Tablets[1]

Instrument: High-Performance Liquid Chromatograph

Column: LiChrospher® RP-18

Mobile Phase: Isocratic elution with a mixture of Acetonitrile and Buffer solution (pH=2.5) in a

15:85 ratio.

Flow Rate: 1.0 ml/min

Detection: UV at 210 nm

2. UHPLC for Codeine Phosphate and its Impurities[2][3]

Instrument: Waters Acquity UHPLC® with TUV and PDA systems

Column: Waters Acquity, BEH, C18, 2.1x100 mm, 1.7 µm particle size

Mobile Phase: Gradient mode with a mixture of component A and acetonitrile.

Flow Rate: 0.3 mL/min

Column Temperature: 25°C

Injection Volume: 5µL

Detection: UV at 245 nm

3. HPLC for Codeine in Human Plasma[5]

Sample Preparation:

Alkalinize 2 mL of plasma and add internal standard.
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Extract twice with 6 mL of hexane/dichloromethane (2/1 by vol).

Combine organic extracts and wash with 1 mL of 50 mmol/L NaOH.

Evaporate the extract to dryness under nitrogen.

Reconstitute the residue in 200 µL of HPLC mobile phase.

Chromatographic Conditions:

Mobile Phase: Methanol/water (21/79 by vol), containing 1.5 g of phosphoric acid per liter.

Flow Rate: 2 mL/min

Column: Operated at ambient temperature.

Injection Volume: 50 µL aliquot

Visualized Experimental Workflow
The following diagram illustrates a typical workflow for the analysis of codeine phosphate
using a chromatographic method, from sample preparation to data analysis.
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Caption: A generalized workflow for the chromatographic analysis of codeine phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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